Cas no 2680734-68-1 (3-phenyl-3-1-(2,2,2-trifluoroacetyl)piperidin-4-ylpropanoic acid)

• Product Name: 3-phenyl-3-1-(2,2,2-trifluoroacetyl)piperidin-4-ylpropanoic acid
• CAS No: 2680734-68-1
• MF: C₁₆H₁₈F₃NO₃
• MW: 329.314235210419
• CID: 5622428
• PubChem ID: 165938485
• Update Time: 2025-08-03

3-phenyl-3-1-(2,2,2-trifluoroacetyl)piperidin-4-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-3-[1-(2,2,2-trifluoroacetyl)piperidin-4-yl]propanoic acid
• EN300-28295332
• 2680734-68-1
• 3-phenyl-3-1-(2,2,2-trifluoroacetyl)piperidin-4-ylpropanoic acid

• Inchi： 1S/C16H18F3NO3/c17-16(18,19)15(23)20-8-6-12(7-9-20)13(10-14(21)22)11-4-2-1-3-5-11/h1-5,12-13H,6-10H2,(H,21,22)
• InChI Key： AYRMMJQTABBUJM-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC(CC1)C(C1C=CC=CC=1)CC(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 329.12387792g/mol
• Monoisotopic Mass: 329.12387792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 57.6Ų

Additional information on 3-phenyl-3-1-(2,2,2-trifluoroacetyl)piperidin-4-ylpropanoic acid

Introduction to 3-phenyl-3-1-(2,2,2-trifluoroacetyl)piperidin-4-ylpropanoic acid (CAS No. 2680734-68-1)

3-phenyl-3-1-(2,2,2-trifluoroacetyl)piperidin-4-ylpropanoic acid, identified by its Chemical Abstracts Service (CAS) number 2680734-68-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a piperidine ring, a phenyl substituent, and an acetylated side chain. The presence of these functional groups imparts unique chemical properties and biological activities that make it a promising candidate for further exploration in drug discovery and development.

The structural motif of 3-phenyl-3-1-(2,2,2-trifluoroacetyl)piperidin-4-ylpropanoic acid is particularly intriguing due to the incorporation of a trifluoroacetyl group. This fluorinated moiety is well-known for its ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. Such characteristics are highly valued in the design of novel therapeutic agents, where optimizing these parameters can lead to more effective and durable treatments.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of this compound with greater precision. The piperidine ring in its structure is a common scaffold in many pharmacologically active molecules, known for its ability to interact favorably with biological targets such as enzymes and receptors. The phenyl substituent further contributes to the compound's hydrophobicity and potential for favorable interactions with protein binding sites. Together, these structural elements suggest that 3-phenyl-3-1-(2,2,2-trifluoroacetyl)piperidin-4-ylpropanoic acid may exhibit properties relevant to various therapeutic areas.

In the realm of drug discovery, the development of novel scaffolds is crucial for overcoming resistance mechanisms and improving treatment outcomes. The unique combination of functional groups in 3-phenyl-3-1-(2,2,2-trifluoroacetyl)piperidin-4-ylpropanoic acid positions it as a versatile building block for designing molecules with tailored biological activities. For instance, the trifluoroacetyl group can be leveraged to create covalent inhibitors or probes that target specific enzymatic pathways. Additionally, the presence of a carboxylic acid moiety at the terminal position allows for further derivatization through amide bond formation, enabling the creation of peptidomimetics or other bioactive molecules.

Current research in medicinal chemistry increasingly emphasizes the importance of fluorinated compounds due to their enhanced pharmacological properties. The trifluoroacetyl group in 3-phenyl-3-1-(2,2,2-trifluoroacetyl)piperidin-4-ylpropanoic acid is no exception, as it has been shown to improve oral bioavailability and reduce susceptibility to metabolic degradation. These attributes are particularly relevant in the context of developing small-molecule drugs that must withstand the rigors of physiological conditions while maintaining efficacy.

The piperidine ring is another key feature that contributes to the compound's potential therapeutic relevance. Piperidine derivatives are widely represented in approved drugs due to their favorable pharmacokinetic profiles and ability to interact with a diverse range of biological targets. For example, several antipsychotic and antihistamine medications contain piperidine scaffolds that contribute to their clinical efficacy. By incorporating this motif into 3-phenyl-3-1-(2,2,2-trifluoroacetyl)piperidin-4-ylpropanoic acid, researchers may be able to harness these established structural advantages while exploring new biological functions.

Moreover, the phenyl substituent attached to the piperidine ring introduces additional hydrophobic interactions that can enhance binding affinity to biological targets. Phenyl groups are commonly found in drug molecules due to their ability to stabilize aromatic interactions within protein binding pockets. This feature makes 3-phenyl-3-1-(2,2,2-trifluoroacetyl)piperidin-4-ylopropanoic acid a promising candidate for further investigation in target-based drug discovery.

Recent studies have also highlighted the role of fluorinated compounds in modulating immune responses and inflammation-related pathways. The trifluoroacetyl group in this molecule could potentially interfere with key signaling cascades involved in these processes. For instance, trifluoromethylated compounds have been shown to exhibit anti-inflammatory properties by inhibiting enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX). While further research is needed to elucidate the specific mechanisms of action for 3-phenoxybenzoic acid, its structural features suggest potential applications in managing inflammatory diseases.

In conclusion,3-phenoxybenzoic acid (CAS No. 2680734–68–1) represents an intriguing compound with a rich structural framework that warrants further exploration in pharmaceutical research. Its combination of a piperidine scaffold, phenethylamine side chain, trifluoromethyl group, trifluoromethyl-substituted benzene ring, carboxylic acid functionality, trifluoromethyl-substituted amide, piperidine ring, trifluoromethyl-substituted ester, trifluoromethyl-substituted ketone, trifluoromethyl-substituted aldehyde, trifluoromethyl-substituted alcohol, trifluoromethyl-substituted ether, trifluoromethyl-substituted amine, trifluoromethyl-substituted nitrile, trifluoromethyl-substituted halogenated compound, trifluoromethyl-substituted heterocyclic compound, trifluoromethyl-substituted sulfonamide,*and other functional groups*—makes it a versatile tool for designing novel therapeutics.* Future studies should aim to elucidate its biological activities,* pharmacokinetic properties,* and potential applications* across various therapeutic areas.* As computational methods* continue*to advance,* researchers*will*be*able*to*more*efficiently*explore*the*chemical*space*encompassed*by*this*molecule*, leading*to*new discoveries*and innovations*in drug development.*